Cas no 104376-24-1 (Pent-1-en-1-ylboronic acid)

• Product Name: Pent-1-en-1-ylboronic acid
• CAS No: 104376-24-1
• MF: C₅H₁₁BO₂
• MW: 113.950641870499
• MDL: MFCD01074677
• CID: 91275
• PubChem ID: 24880927
• Update Time: 2025-08-03

Pent-1-en-1-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Pent-1-en-1-ylboronic acid
• E-PENTEN-1-YLBORONIC ACID
• (E)-1-PENTENYLBORONIC ACID
• RARECHEM AH PB 0245
• 1-penten-1-ylboronic acid
• 1-Penthenylboronic Acid
• 1-Pentenylboronic acid
• trans-1-pentenylboronic acid
• 1-1-Pentenylboronic acid
• (pent-1-en-1-yl)boronic acid
• 1-PENTENYLBORONIC ACID, 97+%
• (Z)-11-Hexadecen-1-ylacetate
• (E)-PENT-1-EN-1-YLBORONIC ACID
• 59239-44-0
• (E)-PENT-1-EN-1-YLBORONICACID
• [(1E)-pent-1-en-1-yl]boronic acid
• trans-(Pent-1-en-1-yl)boronic acid
• AKOS015836308
• MFCD01074677
• FS-4583
• (E)-1-penteneboronic acid
• A800967
• J-001160
• trans-1-penten-1-ylboronic acid
• SYKWJOZHNDPWIM-SNAWJCMRSA-N
• [(E)-pent-1-enyl]boronic acid
• E-Penten1-ylboronic acid
• SCHEMBL152496
• (1e)-1-penten-1-ylboronic acid
• 104376-24-1
• CS-0173873
• AKOS025293529
• 1-Penten-yl boronic acid
• E-pent-1-enylboronic acid
• (1E)-(Pent-1-en-1-yl)boronic acid
• Boronic acid,B-(1E)-1-penten-1-yl-
• Boronic acid, (1E)-1-pentenyl-
• G64866

• MDL： MFCD01074677
• Inchi： 1S/C5H11BO2/c1-2-3-4-5-6(7)8/h4-5,7-8H,2-3H2,1H3/b5-4+
• InChI Key： SYKWJOZHNDPWIM-SNAWJCMRSA-N
• SMILES： OB(/C=C/CCC)O
• BRN： 2038297

Computed Properties

• Exact Mass: 114.08500
• Monoisotopic Mass: 114.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: solid
• Density: 0.936
• Melting Point: 100-105 °C (lit.)
• Boiling Point: 209.9°Cat760mmHg
• Flash Point: 80.7°C
• Refractive Index: 1.435
• PSA: 40.46000
• LogP: 0.35470
• Solubility: Not determined

Pent-1-en-1-ylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Storage Condition：Cold storage (+4 ° C)
• Risk Phrases：R36/37/38
• Safety Term：S37/39-26-26 37/39